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Compound of Interest

Compound Name: NSC756093

Cat. No.: B609664

Essential Safety and Handling Guide for
NSC756093

Disclaimer: This document provides guidance on the safe handling of NSC756093 for research
purposes. As a complete Safety Data Sheet (SDS) is not publicly available for this compound, it
should be treated as a potent and hazardous substance. All laboratory personnel must be
thoroughly trained in handling potent compounds before working with this material.

NSC756093 is a potent inhibitor of the GBP1:PIM1 protein-protein interaction and is under
investigation as a potential anticancer agent. Due to its biological activity and the lack of
comprehensive safety data, stringent safety protocols are necessary to minimize exposure risk
to researchers and the environment.

Personal Protective Equipment (PPE)

The primary goal of PPE is to create a barrier between the handler and the hazardous
compound. Given the potency of NSC756093, the following PPE is mandatory when handling
the compound in any form (solid or in solution).
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978).
Change outer gloves every 30-
60 minutes or immediately

upon contamination.[1]

Prevents skin contact and
absorption. Double gloving
provides an additional layer of

protection.

Body Protection

Disposable, solid-front, back-
closure gown made of a low-
permeability fabric with long
sleeves and tight-fitting knit
cuffs.[2]

Protects skin and personal

clothing from contamination.

Eye/Face Protection

Safety goggles and a full-face
shield.

Protects eyes and face from
splashes of liquids or airborne

particles.

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator should
be used when handling the
solid compound outside of a

containment system.[3]

Prevents inhalation of airborne

particles.

Foot Protection

Disposable shoe covers worn
over laboratory-appropriate

closed-toe shoes.

Prevents the tracking of
contamination outside of the

work area.

Engineering Controls

Engineering controls are the primary method for minimizing exposure and should be used in

conjunction with appropriate PPE.

o Primary Containment: All handling of solid NSC756093 and preparation of solutions should

be conducted in a certified chemical fume hood, a Class Il Biosafety Cabinet (BSC), or a

glove box isolator.
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o Ventilation: The laboratory should have adequate ventilation with single-pass air. Air should
not be recirculated.

o Designated Area: All work with NSC756093 should be performed in a designated area with
restricted access. This area should be clearly marked with warning signs.

Operational Plan for Handling NSC756093

A step-by-step procedure is crucial for ensuring safety during the handling of NSC756093.

3.1. Preparation and Weighing:

Don all required PPE before entering the designated handling area.

Perform all manipulations of solid NSC756093 within a certified containment device (fume
hood, BSC, or isolator).

Use a plastic-backed absorbent pad on the work surface to contain any potential spills.

When weighing the solid compound, use a dedicated spatula and weighing vessel.

Clean all equipment that comes into contact with the compound immediately after use.
3.2. Solution Preparation:

» Prepare solutions within the containment device.

¢ NSC756093 is soluble in DMSO. Add the solvent slowly to the solid to avoid splashing.

o Clearly label all solutions with the compound name, concentration, solvent, date, and
appropriate hazard warnings.

3.3. Spill Management:
o A spill kit specifically for hazardous chemicals must be readily available in the laboratory.
« In case of a spill, evacuate the immediate area and alert others.

o Wearing appropriate PPE, cover the spill with absorbent material from the spill kit.
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e Work from the outside of the spill inwards to clean the area.

» All materials used for cleaning the spill should be disposed of as hazardous waste.

Disposal Plan

All waste generated from handling NSC756093 must be treated as hazardous waste.

Waste Type Disposal Procedure

All contaminated solid waste (e.g., gloves,

) gowns, shoe covers, absorbent pads, weighing

Solid Waste .
paper) must be placed in a clearly labeled,

sealed hazardous waste container.

Unused solutions of NSC756093 and
contaminated solvents should be collected in a
o dedicated, sealed, and clearly labeled
Liquid Waste ] o
hazardous waste container. Do not mix with
other chemical waste streams unless

compatibility is confirmed.

Contaminated sharps (e.g., needles, pipette

tips) must be disposed of in a designated,
Sharps Waste . .

puncture-resistant sharps container for

hazardous chemical waste.

All hazardous waste must be disposed of through the institution's environmental health and
safety office in accordance with local, state, and federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling NSC756093 in a
research laboratory setting.
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Caption: Workflow for Safe Handling of NSC756093.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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